Cas no 87066-93-1 (2-(diethylamino)phenylmethanol)

• Product Name: 2-(diethylamino)phenylmethanol
• CAS No: 87066-93-1
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 4268323
• PubChem ID: 13021763
• Update Time: 2025-07-18

2-(diethylamino)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-(diethylamino)-
• G27489
• Z362021610
• SCHEMBL5317695
• MDA06693
• 887-061-4
• (2-(Diethylamino)phenyl)methanol
• EN300-53649
• 87066-93-1
• AKOS009247973
• [2-(diethylamino)phenyl]methanol
• 2-(diethylamino)phenylmethanol

• Inchi： 1S/C11H17NO/c1-3-12(4-2)11-8-6-5-7-10(11)9-13/h5-8,13H,3-4,9H2,1-2H3
• InChI Key： OQRPOJNFYIWTPE-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=CC=C1N(CC)CC

Computed Properties

• Exact Mass: 179.131014166Da
• Monoisotopic Mass: 179.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 2-(diethylamino)phenylmethanol

Introduction to 2-(Diethylamino)phenylmethanol (CAS No. 87066-93-1)

2-(Diethylamino)phenylmethanol, also known by its CAS number 87066-93-1, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes a phenyl ring, a methanol group, and a diethylamino substituent. These structural features endow it with a range of chemical properties that make it valuable for both research and industrial purposes.

The molecular formula of 2-(Diethylamino)phenylmethanol is C₁₀H₁₅NO₂, and its molecular weight is approximately 177.23 g/mol. The compound is a colorless liquid at room temperature and has a characteristic odor. Its solubility in water is limited, but it dissolves readily in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties are crucial for its use in various chemical processes and reactions.

In the realm of pharmaceutical research, 2-(Diethylamino)phenylmethanol has garnered attention due to its potential as an intermediate in the synthesis of drugs and biologically active compounds. Recent studies have explored its role in the development of new therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers found that derivatives of 2-(Diethylamino)phenylmethanol exhibited potent antiviral activity against several strains of influenza virus, making them promising candidates for further drug development.

Beyond its pharmaceutical applications, 2-(Diethylamino)phenylmethanol is also utilized in the field of materials science. Its unique chemical structure allows it to serve as a building block for the synthesis of advanced materials with specific properties. A 2022 study published in the Journal of Materials Chemistry demonstrated the use of this compound in the preparation of functional polymers with enhanced thermal stability and mechanical strength. The researchers reported that polymers derived from 2-(Diethylamino)phenylmethanol showed improved performance in high-temperature applications, making them suitable for use in aerospace and automotive industries.

The synthetic pathways for producing 2-(Diethylamino)phenylmethanol have been extensively studied and optimized over the years. One common method involves the reaction of 2-bromophenylmethanol with diethylamine in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution, yielding the desired product with high purity and yield. Another approach involves the reduction of 2-(diethylamino)benzaldehyde using sodium borohydride or hydrogen gas over a palladium catalyst. Both methods have been refined to ensure efficient production on both laboratory and industrial scales.

The safety profile of 2-(Diethylamino)phenylmethanol is an important consideration for its handling and use. While it is generally considered safe when proper precautions are taken, it is essential to follow standard laboratory safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas or fume hoods to prevent inhalation of vapors.

In conclusion, 2-(Diethylamino)phenylmethanol (CAS No. 87066-93-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique chemical structure and versatile properties make it an invaluable resource for researchers and industry professionals alike. As ongoing research continues to uncover new uses and derivatives, the importance of this compound is likely to grow even further.